3-(4-Chlorophenyl)-1-isoindolinone-d4

• Molecular Formula: C14H10ClNO
• Molecular Weight: 247.71 g/mol
• InChI: InChI=1S/C14H10ClNO/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(17)16-13/h1-8,13H,(H,16,17)/i1D,2D,3D,4D
• InChIKey: OMUHBVDRMKRVLW-RHQRLBAQSA-N

3-(4-Chlorophenyl)-1-isoindolinone-d4 Overview

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a deuterium-labeled stable isotope analog of 3-(4-Chlorophenyl)-1-isoindolinone (CAS 2224-77-3) . The unlabeled parent compound is a key pharmaceutical intermediate in the synthesis of Chlorthalidone, a diuretic and antihypertensive agent, and is also a precursor to Mazindol . The deuterated form (d4) is specifically utilized as an internal standard for quantitative analysis in mass spectrometry-based methods, such as LC-MS and GC-MS, to enhance analytical precision .

Product type

Stable isotope-labeled internal standard (d4)

Analytical workflow

LC-MS / GC-MS quantitative bioanalysis

Research context

Method development, matrix-effect correction, research PK analysis

3-(4-Chlorophenyl)-1-isoindolinone-d4 as Internal Standard

The primary value proposition of 3-(4-Chlorophenyl)-1-isoindolinone-d4 is its function as a stable isotope-labeled internal standard (SIL-IS), a role that its unlabeled counterpart cannot fulfill. In LC-MS/MS or GC-MS quantification, the unlabeled analyte and the deuterated internal standard are subject to identical sample preparation, chromatographic separation, and ionization conditions [1]. The deuterated analog corrects for matrix effects and instrument variability, leading to improved accuracy and precision in quantitative assays [2]. Substituting the labeled compound with an unlabeled analog or a structurally distinct internal standard introduces significant quantification errors, as it fails to compensate for the specific behavior of the target analyte in complex biological matrices [3].

Comparison

Why substitution may not transfer

d4-labeled vs. unlabeled analog

Unlabeled analog cannot correct matrix effects or ion suppression; quantification accuracy may shift significantly in complex research matrices.

d4 ISTD vs. structurally different ISTD

Co-elution and ionization behavior may differ; relative recovery variability may compromise precision and requires method-specific re-validation.

• [1] Restek. (2015). Choosing an Internal Standard. Retrieved from Restek website. View Source
• [2] Reddy, M. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Express Pharma. View Source
• [3] Kumar, S. D. (n.d.). Ions selected for selective ion monitoring when the isotopic analogs are used as the internal standards. Semantic Scholar. View Source

3-(4-Chlorophenyl)-1-isoindolinone-d4 Evidence Comparison

Molecular Weight Shift vs Unlabeled Parent

The incorporation of four deuterium atoms (d4) distinguishes 3-(4-Chlorophenyl)-1-isoindolinone-d4 from its unlabeled analog, 3-(4-Chlorophenyl)-1-isoindolinone, via a defined mass shift. This mass difference is critical for selective detection in mass spectrometry (MS) and is the foundational property enabling its use as an internal standard [1].

Mass shift

Class-level inference

+4.02 g/mol vs. unlabeled parent (247.71 vs. 243.69 g/mol)

Defines MS resolution for interference-free quantification

Calculated from molecular formulas; supports isotope dilution MS application

Evidence Dimension	Molecular Weight
Target Compound Data	247.71 g/mol
Comparator Or Baseline	3-(4-Chlorophenyl)-1-isoindolinone (unlabeled): 243.69 g/mol
Quantified Difference	+4.02 g/mol
Conditions	Calculated from molecular formula; Target: C14H6D4ClNO; Comparator: C14H10ClNO [2]

Why This Matters

This mass difference allows for baseline separation in the mass spectrometer between the analyte and internal standard signals, enabling accurate and interference-free quantification, a fundamental requirement for any analytical method using isotope dilution mass spectrometry.

• [1] MedChemExpress. (n.d.). 3-(4-Chlorophenyl)-1-isoindolinone-d4 [Product Page]. Retrieved from MedChemExpress website. View Source
• [2] ChemSrc. (2018). 1-(4-Chlorophenyl)-3-oxoisoindoline (3-(4-Chlorophenyl)-1-isoindolinone) [Chemical Database Entry]. Retrieved from ChemSrc website. View Source

Internal Standard for LC-MS/MS Quantification

3-(4-Chlorophenyl)-1-isoindolinone-d4 is explicitly recommended and supplied for use as an internal standard in quantitative analytical methods such as GC-MS and LC-MS . The use of stable isotope-labeled internal standards is a regulatory expectation for achieving the required accuracy and precision (±20%) in bioanalytical method validation for drug development [1]. The unlabeled analog cannot provide this corrective function.

Analytical role

Supporting evidence

Designated internal standard vs. unlabeled analyte/intermediate

Enables matrix-effect correction and precision improvement in MS methods

Vendor recommendation and IUPAC definition context; regulatory expectation for method validation

Evidence Dimension	Analytical Utility
Target Compound Data	Designated as an Internal Standard
Comparator Or Baseline	3-(4-Chlorophenyl)-1-isoindolinone (unlabeled): Designated as an Analyte or Intermediate
Quantified Difference	Qualitative difference in application role
Conditions	Vendor application notes and IUPAC definition of internal standard [2]

Why This Matters

This distinction defines the procurement decision: the deuterated compound is a critical analytical tool for quantification, while the unlabeled compound is a synthetic intermediate or the target of analysis itself.

• [1] Liu, R. H., Wang, S. M., & Canfield, D. V. (n.d.). Quantitation and mass spectrometric data of drugs and isotopically labeled analogs. CRC Press. View Source
• [2] IUPAC. (1993). internal standard (I03108). In IUPAC Gold Book. View Source

Application Scenarios

Chlorthalidone/Mazindol Metabolite Bioanalysis

In pharmacokinetic and bioequivalence studies, the precise quantification of parent drugs and metabolites in biological fluids (e.g., plasma, urine) is required. 3-(4-Chlorophenyl)-1-isoindolinone-d4 serves as an ideal internal standard for the accurate determination of 3-(4-Chlorophenyl)-1-isoindolinone, a key intermediate and potential metabolite, due to its co-elution and identical ionization properties . The +4 Da mass shift ensures complete MS resolution, a critical parameter for meeting the regulatory guidelines for bioanalytical method validation [1].

Chlorthalidone Impurity Profiling

Regulatory agencies mandate strict control of impurities in active pharmaceutical ingredients (APIs). As an isotope-labeled analog of a known Chlorthalidone impurity (Impurity 8), 3-(4-Chlorophenyl)-1-isoindolinone-d4 is the appropriate internal standard for developing and validating a specific, sensitive LC-MS method for quantifying this impurity [2]. This ensures the accuracy of impurity measurements, directly supporting drug product safety and quality.

MDM2-p53 Inhibitor Mechanistic Studies

Isoindolinone derivatives are explored as inhibitors of the MDM2-p53 protein-protein interaction for anticancer therapy [3]. In cellular or in vivo studies where an isoindolinone-based compound is the drug candidate, a deuterated analog like 3-(4-Chlorophenyl)-1-isoindolinone-d4 can be used as an internal standard to accurately measure drug levels in target tissues or plasma, helping to establish pharmacokinetic/pharmacodynamic (PK/PD) relationships [4].

Application

Selection Property

Validation Focus

Parent drug/metabolite quantification in research matrices

Co-eluting isotope-labeled internal standard

Accuracy and precision in quantitative MS workflows

Impurity profiling research

Isotope-labeled analog for targeted LC-MS method

Impurity quantification accuracy and method specificity

MDM2-p53 inhibitor mechanistic studies

Deuterated internal standard for drug-level measurement

PK/PD relationship research in model systems

• [1] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from FDA website. View Source
• [2] Synzeal. (n.d.). Chlortalidone Impurity 8 [Product Page]. Retrieved from Synzeal website. View Source
• [3] Isoindolinone inhibitors of the mdm2-p53 interaction having anticancer activity. (2016). WO2016146729A1. View Source
• [4] MedChemExpress. (n.d.). 3-(4-Chlorophenyl)-1-isoindolinone-d4 [Product Page]. Retrieved from MedChemExpress website. View Source